Cas no 58171-47-4 (Ethanamine, N-ethyl-2,2,2-trifluoro-)

• Product Name: Ethanamine, N-ethyl-2,2,2-trifluoro-
• CAS No: 58171-47-4
• MF: C₄H₈F₃N
• MW: 127.108231544495
• CID: 342914
• PubChem ID: 12769779
• Update Time: 2025-06-26

Ethanamine, N-ethyl-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, N-ethyl-2,2,2-trifluoro-
• N-ETHYL-2,2,2-TRIFLUOROETHANAMINE
• N-ethyl-2,2,2-trifluoroethanamine(SALTDATA: HCl)
• 2,2,2-trifluoro-ethyl-N-ethylamine
• Ethyl-(2,2,2-trifluoro-ethyl)-amine
• BS-12833
• BB 0241667
• SCHEMBL268525
• MFCD09811395
• AB52644
• EN300-55457
• AKOS000150087
• 58171-47-4
• ethyl(2,2,2-trifluoroethyl)amine
• N-Ethyl-2,2,2-trifluoro-ethanamine
• CCG-352257
• KCLWGUNJZDDFFL-UHFFFAOYSA-N
• DTXSID60509423
• N-Ethyl-2,2,2-trifluoroethan-1-amine
• SY340380

• MDL： MFCD09811395
• Inchi： 1S/C4H8F3N/c1-2-8-3-4(5,6)7/h8H,2-3H2,1H3
• InChI Key： GFQKFGQPVBTZOV-UHFFFAOYSA-N
• SMILES： FC(CNCC)(F)F

Computed Properties

• Exact Mass: 127.06100
• Monoisotopic Mass: 127.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 58.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 1.54910

Additional information on Ethanamine, N-ethyl-2,2,2-trifluoro-

Ethanamine, N-Ethyl-2,2,2-Trifluoro-

Ethanamine, N-Ethyl-2,2,2-Trifluoro- (CAS No. 58171-47-4) is a versatile organic compound with significant applications in various industries. This compound is a derivative of ethanamine, characterized by the presence of an ethyl group attached to the nitrogen atom and three fluorine atoms on the central carbon atom. The combination of these substituents imparts unique chemical properties to the molecule, making it highly valuable in fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of Ethanamine, N-Ethyl-2,2,2-Trifluoro- consists of a central carbon atom bonded to three fluorine atoms and an ethyl group attached to the nitrogen atom. This configuration not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted its potential as a building block for synthesizing advanced materials with tailored properties. For instance, researchers have explored its use in creating fluorinated polymers with improved thermal stability and electrical conductivity.

One of the most promising applications of Ethanamine, N-Ethyl-2,2,2-Trifluoro- lies in the pharmaceutical industry. Its ability to act as a precursor for bioactive molecules has been extensively studied. Scientists have demonstrated that this compound can be used to synthesize drugs targeting specific biological pathways. For example, a recent study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases.

In addition to its pharmaceutical applications, Ethanamine, N-Ethyl-2,2,2-Trifluoro- has found significant use in agrochemicals. Its fluorinated structure provides resistance to environmental degradation, making it an ideal candidate for developing pesticides and herbicides with enhanced efficacy and reduced environmental impact. A groundbreaking study conducted by researchers at the University of California demonstrated that this compound can be modified to create eco-friendly agricultural chemicals that are effective against a wide range of pests without harming beneficial insects.

The synthesis of Ethanamine, N-Ethyl-2,2,2-Trifluoro- involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalysis have enabled chemists to achieve higher yields and better purity levels during the synthesis process. For instance, the use of palladium-catalyzed coupling reactions has been shown to significantly improve the efficiency of synthesizing this compound.

From an environmental perspective, Ethanamine, N-Ethyl-2,2,2-Trifluoro- exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it can be broken down into non-toxic byproducts when exposed to specific microbial communities. This makes it a safer alternative compared to other fluorinated compounds that persist in the environment for extended periods.

In conclusion,Ethanamine,N-Ethyl-2,2 ,Trifluoro-CAS No 58171 47 4 is a remarkable compound with diverse applications across multiple industries. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new uses and improvements in its synthesis and application,Ethanamine,N-Ethyl- will undoubtedly play an increasingly important role in advancing modern science and technology.